![molecular formula C16H19N3O2S B2742046 N-mesityl-2-((6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)thio)acetamide CAS No. 905690-80-4](/img/structure/B2742046.png)
N-mesityl-2-((6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)thio)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-mesityl-2-((6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)thio)acetamide, also known as MTA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MTA is a thiosemicarbazone derivative that has been synthesized through various methods and has shown promising results in treating various diseases.
Scientific Research Applications
Antitumor Applications
N-mesityl-2-((6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)thio)acetamide and its derivatives have been extensively studied for their antitumor properties. For instance, certain analogs have been synthesized and evaluated for their effectiveness as dual inhibitors of dihydrofolate reductase (DHFR) and thymidylate synthase (TS), two enzymes crucial in DNA synthesis and hence targeted for cancer therapy (Gangjee et al., 2005). Moreover, another study found that derivatives of this compound can act as potent inhibitors of human TS and DHFR, showing potential as effective antitumor agents (Gangjee et al., 2008).
Anticonvulsant Properties
Some derivatives of this compound have been explored for their potential use as anticonvulsants. A study synthesized derivatives and assessed their affinity for anticonvulsant biotargets like Type-A γ-aminobutyric acid receptor (GABAAR). The findings suggest moderate anticonvulsant activity, highlighting the potential of these compounds in the development of new anticonvulsant drugs (Severina et al., 2020).
Potential Antibacterial Activity
Another research application of this compound is in the field of antibacterial agents. For example, some studies have focused on derivatives of this compound as novel oxazolidinone antibacterial agents. These agents are known for their unique mechanism of bacterial protein synthesis inhibition, offering a potential new class of antibacterial drugs (Zurenko et al., 1996).
Crystallographic Studies
Crystallographic studies of compounds like 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]-N-(3-nitrophenyl)acetamide, a derivative, have provided insights into the molecular structures and conformation of such compounds. These studies are crucial for understanding the interactions of these molecules at the atomic level, which is essential for drug design and development (Subasri et al., 2016).
Synthesis and Design of Derivatives
The synthesis and design of derivatives of this compound have been a significant area of research. These studies aim to understand the chemical properties and potential applications of these derivatives in various therapeutic areas. The process involves exploring different synthetic routes and modifications to enhance the compound's efficacy and safety (Gangjee et al., 2004).
properties
IUPAC Name |
2-[(6-methyl-2-oxo-1H-pyrimidin-4-yl)sulfanyl]-N-(2,4,6-trimethylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N3O2S/c1-9-5-10(2)15(11(3)6-9)18-13(20)8-22-14-7-12(4)17-16(21)19-14/h5-7H,8H2,1-4H3,(H,18,20)(H,17,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WLBODVXAORVJTO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)C)NC(=O)CSC2=NC(=O)NC(=C2)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.